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Compound of Interest

Compound Name: 2-Chlorobenzaldehyde

Cat. No.: B119727 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 2-Chlorobenzaldehyde, a halogenated organic compound. Adherence to these

procedural steps is critical for operational safety and environmental protection.

Immediate Safety and Handling Precautions
Before handling 2-Chlorobenzaldehyde, it is crucial to be familiar with its potential hazards.

This compound is a combustible liquid that can cause severe skin burns and serious eye

damage.[1][2][3] Inhalation may be harmful and the material is destructive to the tissues of the

mucous membranes and upper respiratory tract.[2]

Personal Protective Equipment (PPE): When handling 2-Chlorobenzaldehyde, the following

PPE is mandatory:

Eye Protection: Tightly fitting safety goggles and a face shield (8-inch minimum) are

required.[2]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber (minimum layer

thickness: 0.4 mm), and inspect them before use.[1][2] Contaminated gloves should be

disposed of in accordance with good laboratory practices.[1][2]
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Skin and Body Protection: A complete suit protecting against chemicals and a lab coat are

necessary.[2][4]

Respiratory Protection: In case of insufficient ventilation or when vapors/aerosols are

generated, use a NIOSH (US) or CEN (EU) approved respirator.[1][2][4]

In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact

lenses if present and easy to do so.[2][5] Seek immediate medical attention from an

ophthalmologist.[1][6]

Skin Contact: Take off all contaminated clothing immediately and wash the affected area with

plenty of soap and water.[1][5][7] If irritation persists, seek medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and consult a

physician.[2][7]

Ingestion: Do NOT induce vomiting.[2][7] Rinse the mouth with water and give plenty of

water to drink.[6] Seek immediate medical attention.[1][5]

Spill Response Protocol
In the event of a 2-Chlorobenzaldehyde spill, follow these steps to ensure safety and proper

containment:

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area.[1] Ensure the

area is well-ventilated, preferably within a chemical fume hood.[8]

Contain the Spill: Use an inert absorbent material such as sand, earth, vermiculite, or a

commercial sorbent to contain the spill.[6][8][9]

Collect Absorbed Material: Carefully scoop the absorbed substance into a sealable, leak-

proof container for disposal.[6][8][9]

Decontaminate the Area: Clean the contaminated surfaces with an excess of water.[6] A 60-

70% ethanol solution followed by a soap and water wash can also be used.[10]
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Label as Hazardous Waste: The container with the spill debris must be labeled as hazardous

waste, clearly identifying the contents.[8]

Step-by-Step Disposal Procedure
As a halogenated organic compound, 2-Chlorobenzaldehyde must be disposed of as

hazardous waste.[6][11] Never mix it with non-halogenated organic waste, as this can

significantly increase disposal costs.[8][12]

Segregation: Collect 2-Chlorobenzaldehyde waste in a dedicated, properly labeled

container for halogenated organic waste.[11] Do not mix with other waste categories like

acids, bases, or heavy metals.[8]

Containerization: Use a compatible, leak-proof container, such as a high-density

polyethylene (HDPE) carboy.[13][14] The container must be kept tightly closed when not in

use.[2][4]

Labeling: Affix a hazardous waste tag to the container before adding any waste.[8] The label

must clearly identify the contents as "Hazardous Waste: 2-Chlorobenzaldehyde" and

include the approximate concentration and any other components.

Accumulation: Store the waste container in a designated Satellite Accumulation Area (SAA),

such as a safety cabinet or under a laboratory fume hood.[8][14] The storage area should be

cool, dry, and well-ventilated, away from sources of heat or ignition.[4][8]

Disposal Request: Once the container is nearly full (do not exceed 90% capacity to allow for

expansion), request a waste pickup from your institution's Environmental Health and Safety

(EHS) department.[12][13]

Final Disposal Method: The recommended disposal method is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[6][7] This should be carried out by a

licensed professional waste disposal service.[2][7]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Chlorobenzaldehyde:
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Property Value

Molecular Weight 140.57 g/mol [4]

Boiling Point 211°C (411.8°F)[4]

Melting Point 12.39°C (54.3°F)[4]

Specific Gravity 1.248 - 1.29 (Water = 1)[1][4]

Vapor Pressure 0.3 mmHg (@ 20°C)[4]

Flash Point 88°C (190.4°F)[4]

Autoignition Temperature 360°C (680°F)[1]

Water Solubility 1.47 g/L at 20°C[1]

Experimental Workflow for Disposal
The logical flow for the proper disposal of 2-Chlorobenzaldehyde is illustrated below. This

diagram outlines the decision-making process and necessary steps from initial handling to final

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.oxfordlabfinechem.com/msds/(C-02617)%202-CHLOROBENZALDEHYDE.pdf
https://www.oxfordlabfinechem.com/msds/(C-02617)%202-CHLOROBENZALDEHYDE.pdf
https://www.oxfordlabfinechem.com/msds/(C-02617)%202-CHLOROBENZALDEHYDE.pdf
https://www.chemicalbook.com/msds/2-chlorobenzaldehyde.pdf
https://www.oxfordlabfinechem.com/msds/(C-02617)%202-CHLOROBENZALDEHYDE.pdf
https://www.oxfordlabfinechem.com/msds/(C-02617)%202-CHLOROBENZALDEHYDE.pdf
https://www.oxfordlabfinechem.com/msds/(C-02617)%202-CHLOROBENZALDEHYDE.pdf
https://www.chemicalbook.com/msds/2-chlorobenzaldehyde.pdf
https://www.chemicalbook.com/msds/2-chlorobenzaldehyde.pdf
https://www.benchchem.com/product/b119727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Proper Disposal of 2-Chlorobenzaldehyde

Preparation & Handling

Waste Collection

Interim Storage

Final Disposal

Wear Appropriate PPE

Handle in Ventilated Area

Segregate as Halogenated Waste

Use Labeled, Compatible Container

Keep Container Tightly Closed

Store in Designated SAA

Ensure Secondary Containment

Request EHS Waste Pickup

Licensed Professional Disposal

Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 2-Chlorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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